382-21-8(1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)-),PFIB

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Properties

Names and Identifiers

- 1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)-
- 1,1,3,3,3-Pentafluoro-2-(trifluoromethyl)-1-propene
- 1,1,3,3,3-pentafluoro-2-(trifluoro-methyl)propene
- Isobutene,octafluoro
- octafluoroisobutene
- Octafluoroisobutylene
- Octafluoro-sec-butene
- perfluoro-2-(trifluoromethyl)-propene
- Perfluoroisobutene
- Perfluoroisobutylene
- PFIB
- Octafiuoroisobutylene
- Perfiuoroisobutylene
- 1,1-Difluoro-2,2-bis(trifluoromethyl)ethene
- Perfluoro-2-(trifluoromethyl)propene
- Perfluoro-2-methylpropene
- Propene, 1,1,3,3,3-pentafluoro-2-(trifluoromethyl)-
- UNII-1J9BGS6NTY
- 1-PROPENE, 1,1,3,3,3-PENTAFLUORO-2-(TRIFLUOROMETHYL)-
- DTXSID4073176
- Q410562
- NS00113380
- Isobutene, octafluoro-
- BRN 1783426
- HSDB 7708
- 1J9BGS6NTY
- Propene, pentafluoro-2-(trifluoromethyl)-
- 382-21-8
- CHEMBL4634291
- Perfluorisobutylene
- 1,1,3,3,3-pentafluoro-2-(trifluoromethyl)-prop-1-ene
- 1,1,3,3,3-pentafluoro-2-(trifluoromethyl)prop-1-ene
- PERFLUOROISOBUTYLENE [HSDB]
- 1,1,3,3,3-Pentafluoro-2-(trifluoromethyl)propene
- perfluoro-2-(trifluoromethyl)propene
- Octafluoroisobutene
- +Expand
- InChIKey： DAFIBNSJXIGBQB-UHFFFAOYSA-N
- Inchi： 1S/C4F8/c5-2(6)1(3(7,8)9)4(10,11)12
- SMILES： FC(=C(C(F)(F)F)C(F)(F)F)F

Computed Properties

Exact Mass: 199.98700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 0
Monoisotopic Mass: 199.98722530g/mol
Heavy Atom Count: 12
Complexity: 172
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 3.26160
PSA: 0.00000
Refractive Index: 1.2600 (estimate)
Boiling Point: 7 ºC
Melting Point: -130°C
Flash Point: -36.5±10.2 ºC,
Solubility: Almost insoluble (0.072 g/l) (25 º C),
Density: 1.5922 g/cm3 (0 ºC)

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Security Information

Safety Term：2.3
Hazard Level：2.3
Hazardous Material transportation number：3162
HazardClass：2.3

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Customs Data

HS CODE：2903391000
Customs Data：

China Customs Code:
2903391000

Overview:

2903391000 1,1,3,3,3-Pentafluoro-2-Trifluoromethyl-1-Propylene [perfluoroisobutylene;Octafluoroisobutylene].Regulatory conditions:23(Import licenses for dual-use items and technologies,Export licenses for dual-use items and technologies).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

2.Import licenses for dual-use items and technologies
3.Export licenses for dual-use items and technologies

Summary:

2903391000 1,1,3,3,3-pentafluoro-2-(trifluoromethyl)prop-1-ene.supervision conditions:23(import license for dual-use item and technologies,export license for dual-use item and technologies).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:30.0%

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Synthesis

Synthetic Circuit 1

75-46-7

382-21-8

116-14-3

116-15-4

76-19-7

354-33-6

692-50-2

690-27-7

115-25-3

360-89-4

355-25-9

357-26-6

382-24-1

376-77-2

Reaction Conditions

1.14-40 s, 700-900°C

Reference

: Studies on oligomerization and kinetic of pyrolyzing trifluoromethane to tetrafluoroethylene and hexafluoropropylene

By Wang, Gang et al, Journal of Analytical and Applied Pyrolysis, 2015, 116, 27-33

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Preparation Products

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Related Literature

1. Addition of free radicals to unsaturated systems. Part XI. The direction of radical addition to 1 : 1 : 3 : 3: 3-pentafluoropropene, and the synthesis of perfluoro-olefins, -ketones, and -acids

R. N. Haszeldine,B. R. Steele J. Chem. Soc. 1955 3005
2. Reactions involving fluoride ion. Part 34. Stable perfluorinated carbanions

Andrew E. Bayliff,Richard D. Chambers J. Chem. Soc. Perkin Trans. 1 1988 201
3. The addition of free radicals to unsaturated systems. Part XVI. A reinvestigation of radical addition to 1,1,3,3,3-pentafluoropropene

R. Gregory,R. N. Haszeldine,A. E. Tipping J. Chem. Soc. C 1969 991
4. Recycling and the end of life assessment of fluoropolymers: recent developments, challenges and future trends

Bruno Améduri,Hisao Hori Chem. Soc. Rev. 2023 52 4208
5. 401. The thermal decomposition of tetrafluoroethylene

B. Atkinson,V. A. Atkinson J. Chem. Soc. 1957 2086
6. Simulation of reactions of fluoroalkenes by quantum chemistry methods

Alexandr V. Fokin,Michail A. Landau Russ. Chem. Rev. 1998 67 25
7. One-electron transfer in reactions of the perfluoro-t-butyl anion with triarylmethyl halides

Nina I. Delyagina,Boris L. Dyatkin,Ivan L. Knunyants,Nikolai N. Bubnov,Boris Ya. Medvedev J. Chem. Soc. Chem. Commun. 1973 456
8. Mineralization of poly(tetrafluoroethylene) and other fluoropolymers using molten sodium hydroxide

Naohisa Yanagihara,Takahiro Katoh Green Chem. 2022 24 6255
9. Proficiency testing: how laboratories measure up to the competition

Ronald F. Walker,Heather M. Moore,David Roberts,Michael Harriott,Duncan Thorburn Burns,T. Karl P. O'Mahony,A. Peter Cox,David J. Roberts,Stephen White,Alan M. Robertson,Dell Farnan,David Littlejohn,Michael Brown,Christopher J. Dowle,Elizabeth Goodwin Anal. Proc. 1993 30 257
10. PFAS fate and destruction mechanisms during thermal treatment: a comprehensive review

Grace K. Longendyke,Sebica Katel,Yuxin Wang Environ. Sci.: Processes Impacts 2022 24 196

Cas no 382-21-8 (1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)-)

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Security Information

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Summary:

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Synthesis

Synthetic Circuit 1

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Preparation Products

1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)- Related Literature

382-21-8 (1-Propene,1,1,3,3,3-pentafluoro-2-(trifluoromethyl)-) Related Products